![molecular formula C19H17BrCl2N4O3 B4580501 N-[4-bromo-1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethoxyphenyl)urea](/img/structure/B4580501.png)
N-[4-bromo-1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethoxyphenyl)urea
Overview
Description
N-[4-bromo-1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethoxyphenyl)urea, also known as BDCP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. BDCP belongs to the class of pyrazole urea compounds and has been studied extensively for its biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of heterocyclic compounds, including those related to N-[4-bromo-1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethoxyphenyl)urea, involves the condensation of pyrazoline derivatives with isocyanates and isothiocyanates to yield corresponding ureas and thioureas. This process facilitates the production of compounds with significant biological activities, highlighting the compound's foundational role in the development of novel therapeutic agents (Faidallah et al., 2016). Additionally, the compound's structure allows for further chemical modifications, offering a versatile platform for synthesizing a wide range of bioactive molecules.
Antidiabetic and Antimicrobial Potential
Research has identified derivatives of this compound as promising hypoglycemic and antibacterial agents. These findings are crucial in the ongoing search for new treatments for diabetes and bacterial infections, underscoring the compound's therapeutic potential. Preliminary screenings of these derivatives have shown significant antidiabetic and antibacterial activities, which may lead to the development of new classes of drugs (حسن مصطفى فيض الله et al., 2011).
Anticancer Applications
The anticancer properties of derivatives of this compound have also been extensively studied. The synthesis and biological evaluation of a series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, including structures related to this compound, have demonstrated significant antiproliferative effects against various cancer cell lines. These findings suggest that such compounds could serve as potent inhibitors in cancer therapy, potentially leading to the development of new anticancer drugs (Jian Feng et al., 2020).
properties
IUPAC Name |
1-[4-bromo-1-[(2,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(3,4-dimethoxyphenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrCl2N4O3/c1-28-16-6-5-13(8-17(16)29-2)23-19(27)24-18-14(20)10-26(25-18)9-11-3-4-12(21)7-15(11)22/h3-8,10H,9H2,1-2H3,(H2,23,24,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOGMZJYJIFTIRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)NC2=NN(C=C2Br)CC3=C(C=C(C=C3)Cl)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrCl2N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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